Cas no 397844-32-5 (Methyl 2-{allyl[(benzyloxy)carbonyl]amino}-2-(trifluoromethyl)hex-5-enoate)

Methyl 2-{allyl[(benzyloxy)carbonyl]amino}-2-(trifluoromethyl)hex-5-enoate is a specialized fluorinated ester compound featuring both allyl and benzyloxycarbonyl (Cbz) protecting groups. Its structure incorporates a trifluoromethyl group, enhancing its utility in medicinal chemistry and agrochemical synthesis due to the unique electronic and steric properties imparted by fluorine. The presence of the Cbz group allows for selective deprotection under mild conditions, facilitating further functionalization. The allyl and hex-5-enoate moieties provide additional reactivity for cross-coupling or cyclization reactions. This compound is particularly valuable in the synthesis of fluorinated bioactive molecules, offering versatility in constructing complex scaffolds with controlled stereochemistry. Its stability and reactivity make it suitable for advanced organic synthesis applications.

Methyl 2-{allyl[(benzyloxy)carbonyl]amino}-2-(trifluoromethyl)hex-5-enoate structure

397844-32-5 structure

Product Name:Methyl 2-{allyl[(benzyloxy)carbonyl]amino}-2-(trifluoromethyl)hex-5-enoate

CAS No:397844-32-5

MF:C₁₉H₂₂F₃NO₄

MW:385.377496242523

MDL:MFCD07779908

CID:4713825

Update Time:2025-10-10

Methyl 2-{allyl[(benzyloxy)carbonyl]amino}-2-(trifluoromethyl)hex-5-enoate Chemical and Physical Properties

Names and Identifiers

- METHYL 2-{ALLYL[(BENZYLOXY)CARBONYL]AMINO}-2-(TRIFLUOROMETHYL)HEX-5-ENOATE
- methyl 2-(allyl(benzyloxycarbonyl)amino)-2-(trifluoromethyl)hex-5-enoate
- Methyl 2-{allyl[(benzyloxy)carbonyl]amino}-2-(trifluoromethyl)hex-5-enoate
- MDL： MFCD07779908
- Inchi： 1S/C19H22F3NO4/c1-4-6-12-18(16(24)26-3,19(20,21)22)23(13-5-2)17(25)27-14-15-10-8-7-9-11-15/h4-5,7-11H,1-2,6,12-14H2,3H3
- InChI Key： ULZGGKVGICPFOU-UHFFFAOYSA-N
- SMILES： FC(C(C(=O)OC)(CCC=C)N(C(=O)OCC1C=CC=CC=1)CC=C)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 27
Rotatable Bond Count: 11
Complexity: 530
Topological Polar Surface Area: 55.8

Methyl 2-{allyl[(benzyloxy)carbonyl]amino}-2-(trifluoromethyl)hex-5-enoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB170120-1 g	Methyl 2-{allyl[(benzyloxy)carbonyl]amino}-2-(trifluoromethyl)hex-5-enoate, 97%; .	397844-32-5	97%	1g	€669.90	2023-05-07
abcr	AB170120-1g	Methyl 2-{allyl[(benzyloxy)carbonyl]amino}-2-(trifluoromethyl)hex-5-enoate, 97%; .	397844-32-5	97%	1g	€669.90	2023-09-15